Cas no 802919-00-2 (2H-Furo[3,2-b]pyrrol-3(3aH)-one,4-acetyltetrahydro-, (3aR,6aS)-rel- (9CI))

• Product Name: 2H-Furo[3,2-b]pyrrol-3(3aH)-one,4-acetyltetrahydro-, (3aR,6aS)-rel- (9CI)
• CAS No: 802919-00-2
• MF: C₈H₁₁NO₃
• MW: 169.177842378616
• CID: 714048
• Update Time: 2024-02-04

2H-Furo[3,2-b]pyrrol-3(3aH)-one,4-acetyltetrahydro-, (3aR,6aS)-rel- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2H-Furo[3,2-b]pyrrol-3(3aH)-one,4-acetyltetrahydro-, (3aR,6aS)-rel- (9CI)
• 2H-Furo[3,2-b]pyrrol-3(3aH)-one,4-acetyltetrahydro-,(3aR,6aS)-rel-(9CI)

• Inchi： 1S/C8H11NO3/c1-5(10)9-3-2-7-8(9)6(11)4-12-7/h7-8H,2-4H2,1H3/t7-,8-/m1/s1
• InChI Key： VZVQKKRBNOUNAR-HTQZYQBOSA-N
• SMILES： N1(C(C)=O)CC[C@@]2([H])OCC(=O)[C@@]12[H]

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: -1.3